Cas no 114260-86-5 (2H-1,2,4-Benzothiadiazine-3(4H)-thione, 7-bromo-, 1,1-dioxide)

• Product Name: 2H-1,2,4-Benzothiadiazine-3(4H)-thione, 7-bromo-, 1,1-dioxide
• CAS No: 114260-86-5
• MF: C₇H₅BrN₂O₂S₂
• MW: 293.160797834396
• CID: 3632381
• PubChem ID: 14806263
• Update Time: 2025-05-20

2H-1,2,4-Benzothiadiazine-3(4H)-thione, 7-bromo-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazine-3(4H)-thione, 7-bromo-, 1,1-dioxide
• 7-Bromo-2H-benzo[e][1,2,4]thiadiazine-3(4H)-thione 1,1-dioxide
• E?,2,4-benzothiadiazine-1,1-dione
• 7-bromo-3-sulfanylidene-3,4-dihydro-2H-1
• 7-bromo-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-3-thione
• SCHEMBL8488576
• 114260-86-5
• CS-0092051

• Inchi： 1S/C7H5BrN2O2S2/c8-4-1-2-5-6(3-4)14(11,12)10-7(13)9-5/h1-3H,(H2,9,10,13)
• InChI Key： JUOAMAFZNZUDSQ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC(Br)=CC=C2NC(=S)N1

Computed Properties

• Exact Mass: 291.89758Da
• Monoisotopic Mass: 291.89758Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.7Ų

Additional information on 2H-1,2,4-Benzothiadiazine-3(4H)-thione, 7-bromo-, 1,1-dioxide

2H-1,2,4-Benzothiadiazine-3(4H)-thione, 7-bromo-, 1,1-dioxide (CAS No. 114260-86-5): A Comprehensive Overview

2H-1,2,4-Benzothiadiazine-3(4H)-thione, 7-bromo-, 1,1-dioxide (CAS No. 114260-86-5) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 7-bromo-1,2,4-benzothiadiazine 1,1-dioxide for brevity, is a derivative of benzothiadiazine and is characterized by its unique structural features and potential biological activities.

The benzothiadiazine scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological properties. The introduction of the 7-bromo substituent and the 1,1-dioxide functional group significantly alters the electronic and steric properties of the molecule, making it a valuable candidate for various therapeutic applications.

Recent research has highlighted the potential of 7-bromo-1,2,4-benzothiadiazine 1,1-dioxide in several areas of medicinal chemistry. One of the most promising applications is in the development of novel anti-inflammatory agents. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 7-bromo-1,2,4-benzothiadiazine 1,1-dioxide effectively inhibited cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial mediators of inflammation.

In addition to its anti-inflammatory properties, 7-bromo-1,2,4-benzothiadiazine 1,1-dioxide has also shown promise as an antioxidant. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Research conducted at the University of California found that this compound exhibited strong antioxidant activity by scavenging free radicals and reducing oxidative damage to cellular components.

The structural versatility of 7-bromo-1,2,4-benzothiadiazine 1,1-dioxide allows for further modifications to enhance its therapeutic potential. For example, substituents at different positions on the benzothiadiazine ring can be altered to optimize pharmacokinetic properties such as solubility, stability, and bioavailability. This flexibility makes it an attractive starting point for drug discovery programs aimed at developing new treatments for a wide range of diseases.

Clinical trials involving 7-bromo-1,2,4-benzothiadiazine 1,1-dioxide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

The synthesis of 7-bromo-1,2,4-benzothiadiazine 1,1-dioxide involves several well-established chemical reactions. The process typically begins with the formation of a benzothiadiazine core through a series of condensation and cyclization reactions. The introduction of the 7-bromo substituent can be achieved through electrophilic bromination or via coupling reactions with brominated intermediates. The final step involves oxidation to form the 1,1-dioxide functional group.

In conclusion, 2H-1,2,4-Benzothiadiazine-3(4H)-thione, 7-bromo-, 1,1-dioxide (CAS No. 114260-86-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for developing novel therapeutic agents targeting inflammation and oxidative stress-related diseases. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential and pave the way for new treatment options in the future.